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Compound of Interest

Compound Name: Propylbenzene

Cat. No.: B089791 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

propylbenzene, tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and regulatory

compliance.

Immediate Safety and Handling
Propylbenzene is a flammable liquid that poses an aspiration hazard and is toxic to aquatic

life.[1] Proper handling is crucial to mitigate risks.

Personal Protective Equipment (PPE): Always wear appropriate protective eyeglasses or

chemical safety goggles, and handle with chemically resistant gloves (e.g., Fluorinated

rubber, Nitrile rubber).[1][2] A lab coat and, if necessary, a full protective suit should be worn.

[1]

Ventilation: Use only in a well-ventilated area or under a chemical fume hood to control

airborne concentrations.[2][3]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3][4] Use

spark-proof tools and explosion-proof electrical equipment.[3] Ground and bond containers

when transferring material to prevent static discharge.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[2][3] Keep away from incompatible substances, particularly strong
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oxidizing agents and nitric acid.[3][4]

Quantitative Data for Propylbenzene
The following table summarizes key quantitative data for propylbenzene, crucial for risk

assessment and handling.

Property Value

Molecular Weight 120.19 g/mol [1][3]

Appearance Clear, colorless liquid[3][5]

Flash Point 30 °C (86 °F)[3][5]

Boiling Point 159 °C[1]

Melting Point -99 °C[1]

Autoignition Temperature 450 °C (842 °F)[3]

Explosion Limits 0.8% - 6.0% by volume[3]

NFPA 704 Rating Health: 2, Flammability: 3, Instability: 0[3][5]

Oral LD50 (Rat) 6040 mg/kg[2][3]

Inhalation LC50 (Rat) 65000 ppm / 2 hours[2][3]

Experimental Protocol: Spill Response
In the event of a propylbenzene spill, immediate and correct action is required to prevent

injury and environmental contamination.

Methodology:

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

[4]

Eliminate Ignition Sources: Extinguish all nearby flames and turn off any equipment that

could create sparks.[3][4]
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Ventilate: Ensure the area is well-ventilated to disperse flammable vapors.[3][4]

Containment: Wearing appropriate PPE, contain the spill using an inert, non-combustible

absorbent material such as vermiculite, dry sand, or earth.[3][4][6] Do not let the product

enter drains or sewers.[1][2][6]

Collection: Use a spark-proof tool to carefully collect the absorbed material and place it into a

suitable, sealable container for hazardous waste.[3]

Decontamination: Clean the spill area thoroughly.

Disposal: Label the container as "Hazardous Waste: Propylbenzene" and follow the

disposal workflow outlined below.

Operational Plan: Propylbenzene Disposal
Propylbenzene must be managed as a hazardous waste.[4][7] Disposal through sewer

systems or as regular municipal waste is strictly prohibited.[7][8] The following step-by-step

procedure ensures compliant disposal.

Step 1: Waste Classification and Segregation

Propylbenzene is classified as a hazardous waste due to its ignitability.[9]

It must be segregated from incompatible materials, especially strong oxidizers.[3][4][10] Do

not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health & Safety (EHS) office.[2]

Step 2: Waste Accumulation

Collect propylbenzene waste in a designated, chemically compatible container that is in

good condition with a secure, leak-proof screw cap.[9][10][11]

The container must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Propylbenzene."[8][9]

Keep the container closed at all times, except when adding waste.[7][9]
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Step 3: Storage in a Satellite Accumulation Area (SAA)

Store the waste container in a designated SAA at or near the point of generation.[9][10]

The SAA must be in a well-ventilated area, away from heat and ignition sources.[8]

Ensure weekly inspections of the SAA for any signs of leakage from containers.[10]

Step 4: Arranging for Disposal

Contact your institution's EHS or equivalent hazardous waste management office to

schedule a pickup.[9]

Provide them with accurate information about the waste composition.

Step 5: Empty Container Disposal

A container that held propylbenzene is also considered hazardous as it retains residue.[3]

To dispose of an empty container as non-hazardous trash, it must be triple-rinsed with a

solvent capable of removing the propylbenzene. The rinsate must be collected and

disposed of as hazardous waste.[7]

After rinsing, deface or remove all chemical labels before placing the container in the regular

trash.[7]

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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